2-Allyl-1-{[2-(dimethylamino)ethyl]amino}-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(dimethylamino)ethylamino]-3-methyl-2-prop-2-enylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H23N5/c1-5-8-15-14(2)16(13-21)20-23-17-9-6-7-10-18(17)25(20)19(15)22-11-12-24(3)4/h5-7,9-10,22H,1,8,11-12H2,2-4H3
• InChI Key: KJTABBACNPGWOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC=C)NCCN(C)C)C#N
• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol

Description

This compound has a complex structure with several functional groups. It contains an allyl group (a carbon-carbon double bond with a methyl group), a dimethylaminoethyl group, a pyrido[1,2-a]benzimidazole group, and a carbonitrile group (a carbon triple-bonded to a nitrogen). The presence of these groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The pyrido[1,2-a]benzimidazole group is a fused ring system, which could confer rigidity to the molecule. The allyl and dimethylaminoethyl groups could provide sites for further chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of its functional groups. For example, the presence of the dimethylaminoethyl group could make the compound basic, while the carbonitrile group could introduce polarity.

Scientific Research Applications

Synthesis and Chemical Behavior

• Novel Heterocyclic Compounds Synthesis : Research has shown that compounds related to "2-Allyl-1-{[2-(dimethylamino)ethyl]amino}-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile" are involved in the synthesis of novel heterocyclic compounds. For example, the behavior of 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl)acrylamide towards different nitrogen nucleophiles has led to the formation of various heterocycles, highlighting the compound's utility in creating new molecular structures with potential applications in pharmaceuticals and materials science (Bondock, Tarhoni, & Fadda, 2011).

• Fluorescent Properties and Applications : The synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives and their fluorescent properties have been studied, indicating potential applications in fluorescent markers and probes. This research underscores the compound's relevance in developing fluorescent materials for biochemical and industrial applications (Rangnekar & Rajadhyaksha, 1986).

• Antimicrobial Activity : The synthesis and bioassay studies of substituted-N-(5-cyanopyrimidin-4yl)benzamides, including structures similar to the compound , have been conducted to explore their antimicrobial activities. Such studies are crucial for discovering new antimicrobial agents to combat resistant bacterial and fungal infections (Lavanya et al., 2010).

Mechanism of Action

The mechanism of action of this compound is not known, as it is a rare and unique chemical.

Future Directions

The potential applications and future directions for this compound are not known, as it is a rare and unique chemical.